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Compound of Interest

Compound Name:
4H-Pyran-4-one, 3-hydroxy-2,6-

dimethyl-

CAS No.: 2298-99-9

Cat. No.: B14008867

Get Quote

An In-Depth Technical Guide to the Molecular Structure of 3-Hydroxy-2,6-dimethyl-4-pyrone

Abstract
The pyrone scaffold represents a privileged structure in medicinal chemistry, forming the core

of numerous natural products with diverse biological activities.[1] This technical guide provides

a comprehensive analysis of the molecular structure of 3-hydroxy-2,6-dimethyl-4-pyrone (CAS:

2298-99-9), a key member of this chemical class.[2][3] Intended for researchers, scientists, and

professionals in drug development, this document delves into the nuanced structural

characteristics, tautomeric equilibrium, and the spectroscopic data that validate its architecture.

By synthesizing foundational chemical principles with practical analytical insights, this guide

serves as an authoritative resource for understanding and utilizing this versatile molecule.

Core Molecular Architecture and Tautomerism
3-Hydroxy-2,6-dimethyl-4-pyrone, with the molecular formula C₇H₈O₃ and a molecular weight

of 140.14 g/mol , is a derivative of 4-pyrone, a six-membered heterocyclic ring containing an

oxygen atom.[2][4] The core structure features methyl groups at positions 2 and 6, a hydroxyl
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group at position 3, and a ketone at position 4. This arrangement of functional groups gives rise

to its chemical reactivity and biological potential.

A critical feature of this molecule's structure is its existence in a tautomeric equilibrium. It can

exist as both 3-hydroxy-2,6-dimethyl-4H-pyran-4-one and its isomer, 4-hydroxy-3,6-dimethyl-

2H-pyran-2-one. Studies on related hydroxy-pyrones suggest that the 4-hydroxy-2-pyrone form

is often the major tautomer in solution, a preference driven by the stability afforded by a more

effective electronic conjugation system.[5][6] Understanding this equilibrium is paramount for

predicting reactivity, designing synthetic pathways, and interpreting analytical data, as the

dominant tautomer may vary with environmental conditions such as solvent polarity.

3-Hydroxy-2,6-dimethyl-4-pyrone

4-Hydroxy-3,6-dimethyl-2-pyrone (Tautomer)

Tautomeric Equilibrium

[C₇H₈O₃]⁺
m/z = 140

[M - CH₃]⁺
m/z = 125

- •CH₃ [M - CH₃ - CO]⁺
m/z = 97

- CO

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://elar.urfu.ru/bitstream/10995/131163/1/2-s2.0-85185691563.pdf
https://encyclopedia.pub/entry/53295
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14008867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials
(Ethyl Acetoacetate,
Methylmalonic Acid)

Condensation
(Acid Catalyst, Heat)

Cyclization & Dehydration

Workup
(Precipitation)

Purification
(Recrystallization)

Final Product
(3,6-Dimethyl-4-hydroxy-2-pyrone)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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